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Compound of Interest

Compound Name: Dioctanoyl peroxide

Cat. No.: B1594418

An In-depth Technical Guide to the Physical and Chemical Hazards of Dioctanoyl Peroxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioctanoyl peroxide (CAS No. 762-16-3), also known as caprylyl peroxide, is an organic
peroxide widely utilized as a radical initiator for polymerization processes, particularly for vinyl
chloride.[1][2][3] Its utility stems from the thermally labile oxygen-oxygen bond, which cleaves
under moderate heat to generate free radicals.[1] However, this inherent reactivity also renders
it a significant physical and chemical hazard. Organic peroxides as a class are thermally
unstable and can undergo self-accelerating decomposition.[4] This decomposition can be
initiated by heat, friction, mechanical shock, or contamination, potentially leading to fire,
explosion, and the release of irritating or toxic gases.[4][5][6]

This guide provides a comprehensive overview of the physical and chemical hazards
associated with dioctanoyl peroxide, presenting quantitative data, safety protocols, and a
logical workflow for risk mitigation to ensure its safe handling and use in a research and
development setting.

Physical and Chemical Properties

The physical and chemical properties of dioctanoyl peroxide are crucial for understanding its
hazard profile and for designing safe handling and storage procedures. It is described as a
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white to light yellow crystalline solid or a straw-colored liquid with a sharp odor.[2][5][7] It is

insoluble in water but soluble in most organic solvents.[2][7]

Property Value Source(s)

Molecular Formula C16H3004 [1112][3]

Molecular Weight 286.41 g/mol [2][3]
White crystalline solid or

Appearance o 516171
powder; Straw-colored liquid

Odor Sharp, pungent [21151[7]

Melting Point 29 °C [1][2]13]

Boiling Point 348.8 °C (Predicted/Estimated)  [2][3][7]

_ 0.955 - 0.990 g/cm?

Density ) ) [11317]
(Predicted/Estimated)

Flash Point 115-149.3°C [31[7]

Vapor Pressure 0.1 Paat 20°C [2]

Water Solubility

7 pg/L at 20°C (Essentially

insoluble)

[2131[7]

LogP (Octanol-Water Partition

Coefficient)

4.7-6.5at 25°C

[2](3]

Hazard Identification and Classification

Dioctanoyl peroxide is classified as a hazardous substance due to its reactivity and potential

health effects. It is an organic peroxide (Type C or D) and is recognized for causing skin

irritation and allergic reactions.[1][5][8][9]
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Hazard Class GHS Classification = Hazard Statement Source(s)
) Organic Peroxide, H242: Heating may

Physical Hazard ] [L][5]1[8][10]
Type C& D cause a fire
Skin Irritation, H315: Causes skin

Health Hazard S [111519]
Category 2 irritation
Skin Sensitization, H317: May cause an

Health Hazard ) i ) [11[81I9]
Category 1 allergic skin reaction
Eye Irritation, H319: Causes serious

Health Hazard o [5][11]
Category 2 eye irritation

] o H360: May damage

Reproductive Toxicity, -

Health Hazard fertility or the unborn [8][11]
Category 1B )

child
) ) H411: Toxic to aquatic
] Chronic Aquatic ] ] }
Environmental Hazard life with long lasting [11]

Toxicity, Category 2
effects

Chemical Hazards and Reactivity
Thermal Decomposition

The primary chemical hazard of dioctanoyl peroxide is its propensity for thermal
decomposition. The weak oxygen-oxygen bond can break, initiating a self-accelerating
decomposition if heat is not dissipated.[4] This can lead to a rapid increase in temperature and
pressure within a container, potentially resulting in a violent rupture or explosion.[6] The rate of
decomposition is highly temperature-dependent.

The thermal stability of an organic peroxide is often characterized by its half-life at various
temperatures.
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Temperature (°C) Half-life (hours) Source(s)
60 11.6 [110]
61 10.0 (110
70 3.2 [110°]
79 1.0 [1][°]
100 0.1 (6 minutes) [1][9]

Hazardous decomposition products include carbon oxides.[6] When heated to decomposition, it
can emit acrid smoke and irritating vapors.[5]

Incompatibilities and Hazardous Reactions

Dioctanoyl peroxide is a strong oxidizing agent and can react violently with a variety of
substances.[2][5]

Reducing Agents: Reacts with reducing agents.[1]

o Strongly Reduced Materials: May react explosively with materials such as sulfides and
nitrides.[1][5]

» Contaminants: Contamination with strong acids, bases, and metal salts (especially those of
copper and iron) can catalyze rapid decomposition even at ambient temperatures.[4]

» Combustible Materials: Contact with combustible materials may cause a fire.[6] Organic
compounds can ignite on contact with concentrated peroxides.[2][5]

» Evaporation: Solutions of peroxides can become explosive when evaporated to or near
dryness.[5][9]

Experimental Protocols and Safety Testing

Detailed, step-by-step experimental protocols for safety testing of specific chemicals like
dioctanoyl peroxide are typically proprietary or found within specialized, subscription-based
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scientific literature not accessible through general web searches. However, the principles of key
safety tests for organic peroxides are well-established.

Self-Accelerating Decomposition Temperature (SADT)

The SADT is a critical safety parameter, defined as the lowest temperature at which a
substance in its largest commercial packaging will undergo a self-accelerating decomposition.
[4] This test is essential for determining safe storage and transport temperatures.

» Methodology Principle: The test involves placing the packaged peroxide in an oven and
slowly raising the temperature. The temperature of the sample and the oven are continuously
monitored. The SADT is the point at which the sample's temperature begins to rise
independently of the oven temperature, indicating the onset of an uncontrollable, exothermic
decomposition. The rate of decomposition and heat loss from the package are the two main
factors influencing the SADT.[4]

Thermal Stability (Half-Life Determination)

* Methodology Principle: To determine the thermal decomposition kinetics, a dilute solution of
the peroxide in a suitable solvent is maintained at a constant, elevated temperature.
Samples are taken at regular intervals and the concentration of the remaining peroxide is
measured, typically using chromatographic techniques (e.g., HPLC). The data is then used
to calculate the first-order rate constant and the half-life of the peroxide at that specific
temperature.[1] This process is repeated at various temperatures to build a thermal stability

profile.

Risk Assessment and Control Workflow

Effective management of the hazards associated with dioctanoyl peroxide requires a
systematic approach to risk assessment and control. The following workflow outlines the key
steps from procurement to disposal.

Caption: Risk management workflow for dioctanoyl peroxide.

Safe Handling and Storage Procedures

Adherence to strict safety protocols is mandatory when working with dioctanoyl peroxide.
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Storage

Store in a cool, well-ventilated place out of direct sunlight and away from areas of high fire
hazard.[1][9]

Keep away from heat, sparks, open flames, and other ignition sources.[5][8][10]

Store at temperatures that do not exceed the recommended maximum to maintain quality
and safety.[12]

Keep only in the original, tightly closed container.[5][10] Peroxide-forming chemicals should
be stored in sealed, air-impermeable, light-resistant containers.[13]

Store separately from incompatible materials, such as reducing agents, acids, bases, and
metals.[1][5][10]

Handling

Avoid contact with skin, eyes, and clothing.[8] Wear protective gloves, clothing, and eye/face
protection.[8][10]

Ensure adequate ventilation and avoid inhaling dust or vapors.[8]
Ground and bond container and receiving equipment to prevent static discharge.[5][10]

Do not subject the material to mechanical shock, friction, or impact, as this can pose an
explosion hazard.[6]

Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[8]

Purchase only the amount of material needed for the short term to avoid prolonged storage.
[14]

Spill and Disposal

In case of a spill, eliminate all ignition sources.[9] Absorb with an inert, non-combustible
material and transfer to a designated waste container.[15] Do not store waste in tightly
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sealed containers to allow for the venting of decomposition products.[12]

» Dispose of contents and container in accordance with local, regional, and national
regulations.[8][10] Never dispose of peroxides down the drain.[5]

Conclusion

Dioctanoyl peroxide is a valuable chemical initiator whose utility is matched by its significant
physical and chemical hazards. Its potential for rapid, exothermic decomposition requires that
all personnel—from researchers to facility managers—treat it with the utmost respect. A
thorough understanding of its properties, coupled with rigorous adherence to established safety
workflows for storage, handling, and disposal, is essential for mitigating the risks of fire and
explosion. By implementing the controls and following the guidance outlined in this document,
scientific professionals can safely harness the reactivity of dioctanoyl peroxide in their
research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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